Cas no 35166-49-5 (L-Histidine, 3-ethyl-)
L-Histidine, 3-ethyl- structure
Product Name:L-Histidine, 3-ethyl-
CAS No:35166-49-5
MF:C8H13N3O2
MW:183.207721471786
CID:314468
PubChem ID:3082416
Update Time:2025-04-19
L-Histidine, 3-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- L-Histidine, 3-ethyl-
- (2S)-2-amino-3-(3-ethylimidazol-4-yl)propanoic acid
- DTXSID50188660
- AKOS014320559
- NP-ethyl-L-histidine
- 3-Ethylhistidine
- (S)-2-Amino-3-(1-ethyl-1H-imidazol-5-yl)propanoic acid
- SCHEMBL5795113
- 1601092-99-2
- 35166-49-5
-
- Inchi: 1S/C8H13N3O2/c1-2-11-5-10-4-6(11)3-7(9)8(12)13/h4-5,7H,2-3,9H2,1H3,(H,12,13)/t7-/m0/s1
- InChI Key: KOAWDFCVOHGUFB-ZETCQYMHSA-N
- SMILES: OC([C@H](CC1=CN=CN1CC)N)=O
Computed Properties
- Exact Mass: 183.10089
- Monoisotopic Mass: 183.100776666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3
- Topological Polar Surface Area: 81.1Ų
Experimental Properties
- PSA: 81.14
L-Histidine, 3-ethyl- Related Literature
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
35166-49-5 (L-Histidine, 3-ethyl-) Related Products
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